Cas no 946297-02-5 (N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(4-methylphenyl)pteridine-2,4-diamine)

• Product Name: N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(4-methylphenyl)pteridine-2,4-diamine
• CAS No: 946297-02-5
• MF: C₂₁H₁₈N₆O₂
• MW: 386.406623363495
• CID: 6407929
• PubChem ID: 16910750
• Update Time: 2025-05-19

N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(4-methylphenyl)pteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(4-methylphenyl)pteridine-2,4-diamine
• F2359-0182
• N2-(benzo[d][1,3]dioxol-5-ylmethyl)-N4-(p-tolyl)pteridine-2,4-diamine
• 2-N-(1,3-benzodioxol-5-ylmethyl)-4-N-(4-methylphenyl)pteridine-2,4-diamine
• 946297-02-5
• CCG-303990
• AKOS002329720
• N2-[(2H-1,3-benzodioxol-5-yl)methyl]-N4-(4-methylphenyl)pteridine-2,4-diamine

• Inchi： 1S/C21H18N6O2/c1-13-2-5-15(6-3-13)25-20-18-19(23-9-8-22-18)26-21(27-20)24-11-14-4-7-16-17(10-14)29-12-28-16/h2-10H,11-12H2,1H3,(H2,23,24,25,26,27)
• InChI Key： NZFRLWNUTFAXSP-UHFFFAOYSA-N
• SMILES： O1C([H])([H])OC2C([H])=C([H])C(=C([H])C1=2)C([H])([H])N([H])C1=NC2C(C(=N1)N([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=NC([H])=C([H])N=2

Computed Properties

• Exact Mass: 386.14912384g/mol
• Monoisotopic Mass: 386.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.1Ų

Additional information on N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(4-methylphenyl)pteridine-2,4-diamine

N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(4-methylphenyl)pteridine-2,4-diamine: A Comprehensive Overview

The compound with CAS No. 946297-02-5, known as N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(4-methylphenyl)pteridine-2,4-diamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pteridines, which are heterocyclic compounds with a bicyclic structure containing two nitrogen atoms. The pteridine core of this molecule is a derivative of pteridine itself and is known for its diverse biological activities.

The structure of N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(4-methylphenyl)pteridine-2,4-diamine is characterized by a pteridine ring system with two substituents: a benzodioxole group at position 5 and a methylphenyl group at position 4. The benzodioxole moiety adds complexity to the molecule by introducing aromaticity and potential sites for hydrogen bonding or π-interactions. Meanwhile, the methylphenyl group contributes to the molecule's lipophilicity and may influence its pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has shown that derivatives of pteridines can exhibit anti-inflammatory and anti-cancer properties. The benzodioxole group in this compound has been associated with enhanced antioxidant activity, which could be beneficial in treating oxidative stress-related diseases. Additionally, the presence of the methylphenyl group may improve the compound's bioavailability, making it a promising candidate for drug delivery systems.

From a synthetic perspective, the preparation of N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(4-methylphenyl)pteridine-2,4-diamine involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the pteridine core through condensation reactions or cyclization processes. Subsequent steps involve functional group transformations to introduce the desired substituents. Researchers have optimized these steps to achieve high yields and purity levels.

In terms of biological activity, this compound has shown promise in preclinical studies as an inhibitor of certain enzymes involved in cellular signaling pathways. For example, it has demonstrated inhibitory effects on kinases that play critical roles in cancer progression. Furthermore, its ability to modulate receptor activity suggests potential applications in neurodegenerative diseases such as Alzheimer's disease.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that it can bind effectively to target proteins through a combination of hydrogen bonding and hydrophobic interactions. These findings are supported by experimental data from in vitro assays that confirm its bioactivity.

Looking ahead, the development of N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(4-methylphenyl)pteridine-2,4-diamine into a therapeutic agent will depend on further preclinical testing and clinical trials. Its unique chemical structure and observed biological activities make it a valuable addition to the arsenal of compounds being explored for novel drug development.

In conclusion, N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(4-methylphenyl)pteridine-2,4-diamine (CAS No. 946297-02-5) is a compound with significant potential in various biomedical applications. Its structure-function relationship provides a foundation for further research into its therapeutic uses and optimization for clinical applications.